Cas no 1550904-28-3 (2H-Pyran-4-ol, 4-(2-aminoethyl)tetrahydro-2,6-dimethyl-)

• Product Name: 2H-Pyran-4-ol, 4-(2-aminoethyl)tetrahydro-2,6-dimethyl-
• CAS No: 1550904-28-3
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 5275679
• Update Time: 2025-06-15

2H-Pyran-4-ol, 4-(2-aminoethyl)tetrahydro-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-ol, 4-(2-aminoethyl)tetrahydro-2,6-dimethyl-

• Inchi： 1S/C9H19NO2/c1-7-5-9(11,3-4-10)6-8(2)12-7/h7-8,11H,3-6,10H2,1-2H3
• InChI Key： NTGPARSOECUSFG-UHFFFAOYSA-N
• SMILES： C1(C)OC(C)CC(CCN)(O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2H-Pyran-4-ol, 4-(2-aminoethyl)tetrahydro-2,6-dimethyl-

Comprehensive Overview of 2H-Pyran-4-ol, 4-(2-aminoethyl)tetrahydro-2,6-dimethyl- (CAS No. 1550904-28-3)

In the realm of organic chemistry, 2H-Pyran-4-ol, 4-(2-aminoethyl)tetrahydro-2,6-dimethyl- (CAS No. 1550904-28-3) stands out as a compound of significant interest due to its unique structural properties and potential applications. This molecule, characterized by its tetrahydro-2,6-dimethyl backbone and 4-(2-aminoethyl) substituent, has garnered attention in pharmaceutical and biochemical research. Its pyran-4-ol core is particularly noteworthy, as it serves as a versatile scaffold for synthesizing derivatives with diverse biological activities.

The growing demand for novel heterocyclic compounds in drug discovery has propelled research into 2H-Pyran-4-ol derivatives. Researchers are increasingly exploring its role in modulating enzymatic pathways, given its potential as a bioactive intermediate. The compound's aminoethyl group further enhances its utility, enabling facile conjugation with other molecular entities for targeted applications. Recent studies highlight its relevance in designing central nervous system (CNS) therapeutics, aligning with the current focus on neurological disorders in modern medicine.

From a synthetic perspective, CAS No. 1550904-28-3 exemplifies the convergence of green chemistry principles and high-yield synthesis. Its production often involves catalytic methods that minimize waste, resonating with the global push for sustainable chemical processes. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to validate its purity, ensuring compliance with stringent pharmaceutical-grade standards. This aligns with industry trends emphasizing quality-by-design (QbD) in chemical manufacturing.

The compound's physicochemical properties, including its logP value and hydrogen-bonding capacity, make it a candidate for drug delivery optimization. These attributes are critical in addressing contemporary challenges like bioavailability enhancement—a frequently searched topic in AI-driven drug development forums. Furthermore, its structural motifs share similarities with natural product analogs, a hot topic in medicinal chemistry circles seeking inspiration from biologically active scaffolds.

In material science, derivatives of 4-(2-aminoethyl)tetrahydro-2,6-dimethyl-2H-Pyran-4-ol have shown promise in polymer modification and surface functionalization. This intersects with the rising interest in smart materials for biomedical applications, frequently queried in academic search engines. The compound's ability to impart thermostability to composites is particularly relevant for industries exploring high-performance polymers.

Regulatory databases classify 1550904-28-3 as a research chemical, with its non-hazardous profile facilitating easier procurement for academic labs—a key consideration in global chemical sourcing discussions. Its inclusion in commercial screening libraries underscores its value in high-throughput screening (HTS) campaigns, a technique dominating AI-augmented drug discovery conversations.

As the scientific community continues to unravel the potential of 2H-Pyran-4-ol scaffolds, this compound remains at the forefront of structure-activity relationship (SAR) studies. Its balanced lipophilicity and molecular rigidity position it as a valuable tool in addressing drug-likeness challenges—a persistent theme in computational chemistry forums. The ongoing exploration of its stereochemical implications further demonstrates its relevance in contemporary asymmetric synthesis research.